Cas no 849110-74-3 (n-Dodecyl-d25-β-D-Maltopyranoside)

• Product Name: n-Dodecyl-d25-β-D-Maltopyranoside
• CAS No: 849110-74-3
• MF: C₂₄H₄₆O₁₁
• MW: 510.615449428558
• CID: 4552964
• PubChem ID: 168356177
• Update Time: 2025-07-01

n-Dodecyl-d25-β-D-Maltopyranoside Chemical and Physical Properties

Names and Identifiers

• n-Dodecyl-d25-β-D-Maltopyranoside
• N-DODECYL-D25-B-D-MALTOPYRANOSIDE
• DODECYL-BETA-D-MALTOPYRANOSIDE (DDM) (DODECYL-D25, 97%)
• A-D-Maltopyranoside
• 849110-74-3
• [(8E,12E,16E)-2-(hentetracontanoylamino)-3,4-dihydroxyoctadeca-8,12,16-trienyl] 2-(trimethylazaniumyl)ethyl phosphate
• n-Dodecyl-d25-

• Inchi： 1S/C24H46O11/c1-2-3-4-5-6-7-8-9-10-11-12-32-23-21(31)19(29)22(16(14-26)34-23)35-24-20(30)18(28)17(27)15(13-25)33-24/h15-31H,2-14H2,1H3/t15-,16-,17-,18+,19-,20-,21-,22-,23-,24-/m1/s1
• InChI Key： NLEBIOOXCVAHBD-QKMCSOCLSA-N
• SMILES： O([C@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)[C@H]1[C@@H]([C@@H](O)[C@H](OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[C@@H]1CO)O

Computed Properties

• Exact Mass: 1064.92244133g/mol
• Monoisotopic Mass: 1064.92244133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 74
• Rotatable Bond Count: 59
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 22.5
• Topological Polar Surface Area: 128Ų

Related Categories

• Other Chemical additives Functional Additives

Additional information on n-Dodecyl-d25-β-D-Maltopyranoside

N-Dodecyl-d25-β-D-Maltopyranoside: A Comprehensive Overview

N-Dodecyl-d25-β-D-Maltopyranoside, also known by its CAS number 849110-74-3, is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of maltose, a disaccharide composed of two glucose units, and is modified with a dodecyl group attached to the β-position of the maltopyranoside ring. The "d25" designation refers to the specific deuterium labeling at the 25th position of the molecule, which is often used in nuclear magnetic resonance (NMR) studies to enhance spectral resolution and facilitate structural analysis.

The synthesis of N-Dodecyl-d25-β-D-Maltopyranoside involves a series of precise chemical reactions, including glycosylation and deuterium incorporation. The compound's structure makes it highly versatile, with applications ranging from biochemistry to materials science. Recent studies have highlighted its potential as a surfactant in aqueous solutions, where its amphiphilic nature allows it to reduce surface tension and stabilize emulsions. This property is particularly valuable in industries such as food processing, cosmetics, and pharmaceuticals.

One of the most promising areas of research involving N-Dodecyl-d25-β-D-Maltopyranoside is its use in drug delivery systems. Its ability to form micelles and vesicles has been exploited to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that this compound can significantly improve the efficacy of anti-cancer drugs by targeting specific cellular pathways.

In addition to its practical applications, N-Dodecyl-d25-β-D-Maltopyranoside has been instrumental in advancing our understanding of glycosylation processes. Researchers have used this compound as a model system to study the kinetics and thermodynamics of glycosidic bond formation. By incorporating deuterium at the 25th position, scientists can track molecular interactions with unprecedented precision using advanced NMR techniques.

The compound's unique properties also make it an attractive candidate for use in biotechnology. For example, it has been employed as a stabilizer for enzymes in industrial processes, protecting them from denaturation under harsh conditions. This application is particularly relevant in the production of biofuels, where enzymes are critical for breaking down complex carbohydrates into fermentable sugars.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing N-Dodecyl-d25-β-D-Maltopyranoside. By utilizing renewable feedstocks and catalytic processes, researchers have significantly reduced the environmental footprint associated with its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, N-Dodecyl-d25-β-D-Maltopyranoside (CAS No: 849110-74-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional properties continue to drive innovative research, making it an essential tool in modern chemistry and biology.